Cas no 1779740-73-6 (7-Chloroisoquinoline-3-carbonitrile)

• Product Name: 7-Chloroisoquinoline-3-carbonitrile
• CAS No: 1779740-73-6
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 4821971
• Update Time: 2025-05-24

7-Chloroisoquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Chloroisoquinoline-3-carbonitrile

• Inchi： 1S/C10H5ClN2/c11-9-2-1-7-4-10(5-12)13-6-8(7)3-9/h1-4,6H
• InChI Key： JARDFUPOBTZLAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C#N)N=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 7-Chloroisoquinoline-3-carbonitrile

Introduction to 7-Chloroisoquinoline-3-carbonitrile (CAS No. 1779740-73-6)

7-Chloroisoquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1779740-73-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of both a chlorine substituent at the 7-position and a nitrile group at the 3-position imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structure-activity relationship (SAR) of 7-Chloroisoquinoline-3-carbonitrile has been extensively studied, particularly in the context of its potential as an intermediate in the synthesis of pharmacologically active agents. The chlorine atom, being an electron-withdrawing group, can influence the reactivity and binding affinity of the molecule towards biological targets, while the nitrile group introduces a polar moiety that can enhance solubility and interact with specific binding sites. These features make it an attractive building block for designing molecules with therapeutic potential.

In recent years, there has been growing interest in isoquinoline derivatives as scaffolds for drug discovery due to their broad spectrum of biological activities. 7-Chloroisoquinoline-3-carbonitrile has been explored in various contexts, including its role as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating derivatives that modulate kinases and other enzymes implicated in tumor growth and progression. The nitrile group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance target specificity and efficacy.

Moreover, the chloroisoquinoline core has shown promise in antimicrobial applications. Research has indicated that certain derivatives of this compound exhibit inhibitory effects against Gram-positive bacteria and fungi by interfering with essential cellular processes. The chlorine substituent, in particular, has been found to enhance binding interactions with bacterial enzymes, leading to reduced pathogenicity. These findings highlight the potential of 7-Chloroisoquinoline-3-carbonitrile as a lead compound for developing novel antimicrobial agents.

The synthesis of 7-Chloroisoquinoline-3-carbonitrile typically involves multi-step organic transformations, starting from readily available aromatic precursors. One common synthetic route involves the Friedel-Crafts acylation of isoquinoline followed by chlorination and cyanation at specific positions. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological evaluation, 7-Chloroisoquinoline-3-carbonitrile has been tested in various in vitro assays to assess its interaction with biological targets. Initial studies have revealed modest activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems designed to target tumors or infected tissues specifically. The combination of structural flexibility and functional groups allows for further modifications to improve pharmacokinetic properties and therapeutic index.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like 7-Chloroisoquinoline-3-carbonitrile due to their diverse biological activities and synthetic versatility. Researchers are exploring new ways to harness its potential by integrating it into drug discovery programs focused on addressing unmet medical needs. The development of computational tools for virtual screening has accelerated the identification of promising derivatives, enabling faster translation from laboratory findings to clinical candidates.

Future directions in the study of 7-Chloroisoquinoline-3-carbonitrile may include exploring its role in modulating inflammatory pathways and neurodegenerative diseases. The unique electronic properties conferred by the chlorine and nitrile groups could make it a valuable tool for developing therapeutics that interact with complex biological systems. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize its therapeutic potential.

In conclusion,7-Chloroisoquinoline-3-carbonitrile (CAS No. 1779740-73-6) is a versatile heterocyclic compound with significant promise in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to antimicrobial treatments. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,7-Chloroisoquinoline-3-carbonitrile is poised to play an increasingly important role in the development of next-generation therapeutics.